Cas no 1378304-65-4 (3-methanesulfonylpiperidine hydrochloride)

• Product Name: 3-methanesulfonylpiperidine hydrochloride
• CAS No: 1378304-65-4
• MF: C₆H₁₄ClNO₂S
• MW: 199.69885969162
• MDL: MFCD17015904
• CID: 3160544
• PubChem ID: 57415868
• Update Time: 2025-05-21

3-methanesulfonylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Methylsulfonyl)piperidine hydrochloride
• 3-methanesulfonylpiperidine hydrochloride
• SB10216
• Piperidine, 3-(methylsulfonyl)-, hydrochloride (1:1)
• 1378304-65-4
• 3-(Methylsulfonyl)piperidine HCl
• AKOS024438672
• SB10217
• SB10215
• SY262710
• PB30175
• MFCD17015904
• 3-(Methylsulfonyl)piperidinehydrochloride
• AS-33498
• CS-0051298
• 3-methylsulfonylpiperidine;hydrochloride

• MDL： MFCD17015904
• Inchi： 1S/C6H13NO2S.ClH/c1-10(8,9)6-3-2-4-7-5-6;/h6-7H,2-5H2,1H3;1H
• InChI Key： MRLKRLRBGARQIK-UHFFFAOYSA-N
• SMILES： Cl.S(C)(C1CNCCC1)(=O)=O

Computed Properties

• Exact Mass: 199.0433776g/mol
• Monoisotopic Mass: 199.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-methanesulfonylpiperidine hydrochloride

3-Methanesulfonylpiperidine Hydrochloride: A Comprehensive Overview

3-Methanesulfonylpiperidine hydrochloride, also known by its CAS number 1378304-65-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C7H15NO3S, is a derivative of piperidine, a six-membered saturated heterocyclic amine, and methanesulfonic acid. The methanesulfonyl group attached to the piperidine ring introduces unique chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-methanesulfonylpiperidine hydrochloride typically involves the reaction of piperidine with methanesulfonyl chloride in the presence of a base, followed by acidification to yield the hydrochloride salt. This compound is characterized by its high solubility in water and its ability to form stable salts, which are advantageous for pharmaceutical applications.

Recent studies have highlighted the potential of 3-methanesulfonylpiperidine hydrochloride as a precursor for the development of bioactive molecules. For instance, researchers have explored its role in drug delivery systems, where its amphiphilic nature allows for the formation of nanoparticles that can encapsulate hydrophobic drugs, enhancing their bioavailability.

In terms of pharmacological activity, 3-methanesulfonylpiperidine hydrochloride has shown promise as an inhibitor of certain enzymes involved in inflammatory processes. Preclinical studies have demonstrated its ability to reduce inflammation in animal models, suggesting potential applications in the treatment of conditions such as arthritis and inflammatory bowel disease.

The structural versatility of 3-methanesulfonylpiperidine hydrochloride also makes it a valuable building block for the synthesis of more complex molecules. For example, it has been used as an intermediate in the preparation of peptide-based drugs, where its sulfonamide group can serve as a site for further functionalization.

In addition to its pharmacological applications, 3-methanesulfonylpiperidine hydrochloride has been studied for its role in catalysis. Its ability to act as a phase-transfer catalyst has been explored in various organic reactions, including nucleophilic substitutions and Diels-Alder reactions, where it has been shown to enhance reaction rates and selectivity.

The safety profile of 3-methanesulfonylpiperidine hydrochloride has also been investigated, with studies indicating that it exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential for use in chronic disease management.

In conclusion, 3-methanesulfonylpiperidine hydrochloride, with its unique chemical properties and diverse applications, continues to be a focal point in both academic and industrial research. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in the development of innovative therapeutic agents and advanced materials.